Cas no 5460-31-1 (2-Methyl-3-nitrophenol)

2-Methyl-3-nitrophenol is a versatile aromatic compound known for its distinct nitro and methyl substituents. It exhibits excellent solubility in organic solvents and is highly reactive in various chemical transformations. Its unique electronic properties make it a valuable intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and agrochemicals. The product's stability and reactivity are key advantages in research and industrial applications.
2-Methyl-3-nitrophenol structure
2-Methyl-3-nitrophenol structure
Product Name:2-Methyl-3-nitrophenol
CAS No:5460-31-1
MF:C7H7NO3
MW:153.135381937027
MDL:MFCD00007241
CID:45910
PubChem ID:87573944
Update Time:2025-07-26

2-Methyl-3-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-nitrophenol
    • 3-Nitro-o-cresol
    • 2-Hydroxy-6-nitrotoluene~3-Nitro-o-cresol
    • 2-Hydroxy-6-nitrotoluene
    • 3-Nitro-o-cresol (2-Hydroxy-6-nitrotoluene)
    • 2-Methyl-3-nitroaniline
    • 2-methyl-3-nitro-phenol
    • 3-hydroxy-2-methylnitrobenzene
    • 3-NITRO-2-METHYL PHENOL
    • 6-Hydroxy-2-nitrotoluene
    • o-methyl-m-hydroxynitrobenzene
    • Phenol,2-methyl-3-nitro
    • Phenol, 2-methyl-3-nitro-
    • GAKLFAZBKQGUBO-UHFFFAOYSA-N
    • 2-Methyl-3-nitrophenol (3-Nitro-o-cresol)
    • NSC25009
    • zlchem 214
    • NITROCRESOL
    • PubChem2030
    • 3-nitro-2-methylphenol
    • 2-Methyl-3-nitrophenol.
    • 3-NITRO-ORTHO-CRESOL
    • KSC271K8T
    • PHE034
    • NS00033144
    • 5460-31-1
    • AM20040685
    • CS-0000004
    • SCHEMBL309952
    • NSC-25009
    • MFCD00007241
    • N0627
    • XL5HG597X2
    • AKOS009157677
    • EN300-41529
    • InChI=1/C7H7NO3/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4,9H,1H
    • EINECS 226-739-0
    • DTXSID00203034
    • AC-3026
    • A19936
    • PS-4519
    • FT-0612571
    • NSC 25009
    • 2-Hydroxy-6-nitrotoluene; 3-Nitro-o-cresol
    • Z415740538
    • J-509959
    • BP-20384
    • UNII-XL5HG597X2
    • 2-Methyl-3-nitrophenol, 98%
    • SY003601
    • 2-Methyl-3-Nitrophenol,98%
    • STL557285
    • DB-014132
    • DTXCID00125525
    • BBL103475
    • MDL： MFCD00007241
    • Inchi： 1S/C7H7NO3/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4,9H,1H3
    • InChI Key： GAKLFAZBKQGUBO-UHFFFAOYSA-N
    • SMILES： OC1=CC=CC(=C1C)[N+](=O)[O-]
    • BRN： 1946057

Computed Properties

  • Exact Mass: 153.04300
  • Monoisotopic Mass: 153.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66
  • Surface Charge: 0
  • Tautomer Count: 3

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.2744 (estimate)
  • Melting Point: 150.0 to 154.0 deg-C
  • Boiling Point: 269.5℃ at 760 mmHg
  • Flash Point: 121.8℃
  • Refractive Index: 1.5744 (estimate)
  • Solubility: 95% ethanol: soluble50mg/mL
  • PSA: 66.05000
  • LogP: 2.13200
  • Solubility: Not determined

2-Methyl-3-nitrophenol Security Information

2-Methyl-3-nitrophenol Customs Data

  • HS CODE：29089000
  • Customs Data：

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Methyl-3-nitrophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N159532-25G
2-Methyl-3-nitrophenol
 5460-31-1 96%
25g
 ¥204.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N159532-10g
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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2-Methyl-3-nitrophenol
 5460-31-1 96%
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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2-Methyl-3-nitrophenol
 5460-31-1 96%
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Fluorochem
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 5460-31-1 98%
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 ￡12.00 2022-03-01
Fluorochem
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 ￡17.00 2022-03-01
Fluorochem
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BAI LING WEI Technology Co., Ltd.
360056-1G
2-Methyl-3-nitrophenol, 98%
 5460-31-1 98%
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 ￥ 32 2022-04-26
BAI LING WEI Technology Co., Ltd.
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2-Methyl-3-nitrophenol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5460-31-1)2-Methyl-3-nitrophenol
Order Number:LE14648;LE1690415
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com

2-Methyl-3-nitrophenol Related Literature

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5460-31-1)2-Methyl-3-nitrophenol
LE14648;LE1690415
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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